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These application notes provide a detailed overview and experimental protocols for the

leaching of gold from ore using sodium thiosulfate as a lixiviant. This method presents a non-

toxic alternative to traditional cyanidation, particularly effective for treating complex and

carbonaceous gold ores. The protocols described herein are based on established laboratory-

scale experiments and are intended to guide researchers in setting up their own studies.

Introduction
Sodium thiosulfate leaching is an alternative hydrometallurgical process for gold extraction. The

process typically involves a solution of sodium thiosulfate, an oxidant (often copper(II) ions),

and a stabilizing agent like ammonia. The overall chemical reaction for the dissolution of gold in

an ammoniacal thiosulfate solution can be summarized as follows:

2 Au + ½ O₂ + 4 S₂O₃²⁻ + H₂O → 2 Au(S₂O₃)₂³⁻ + 2 OH⁻[1]

The presence of copper (II) ions significantly accelerates the reaction rate, acting as a catalyst.

[2][3] Ammonia plays a crucial role in stabilizing the copper(II) ions and maintaining the desired

pH of the leaching solution.[2][3]

Recent advancements have also explored the use of glycine as a stabilizer in place of

ammonia, demonstrating comparable or even improved gold recovery rates while avoiding the

generation of toxic effluents.[4]
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Experimental Protocols
Protocol 1: Standard Ammoniacal Thiosulfate Leaching
of Gold Ore
This protocol outlines a standard batch leaching experiment to determine the gold recovery

from a given ore sample.

1. Materials and Reagents:

Gold ore, ground to a desired particle size (e.g., 90% passing through 75 μm)[5]

Sodium thiosulfate (Na₂S₂O₃)

Copper sulfate pentahydrate (CuSO₄·5H₂O)

Ammonia solution (NH₃)

Deionized water

pH meter

Mechanical stirrer

Reaction vessel (e.g., 1L three-necked glass reactor)[5]

Filtration apparatus

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry

(ICP-MS) for gold analysis

2. Procedure:

Prepare the leaching solution by dissolving the desired amounts of sodium thiosulfate,

copper sulfate, and ammonia in deionized water. The concentrations can be varied to

optimize the process (see Table 1 for typical ranges).
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Place a known mass of the ground gold ore into the reaction vessel to achieve a specific

pulp density (e.g., 20%).[2]

Add the prepared leaching solution to the reaction vessel.

Commence stirring at a constant rate (e.g., 400 rpm) to keep the solid particles in

suspension.[2][5]

Monitor and maintain the pH of the slurry at the desired level (typically between 9 and 11)

using the ammonia solution.[6]

Maintain the temperature of the slurry at the desired level (e.g., 25°C, 40°C, or 60°C).[2][4][6]

Collect slurry samples at regular time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours).

Filter the samples immediately to separate the pregnant leach solution from the solid

residue.

Analyze the gold concentration in the pregnant leach solution using AAS or ICP-MS.

Calculate the gold recovery based on the initial gold content of the ore.

Protocol 2: Thiosulfate-Glycine Leaching of Gold Ore
This protocol describes a variation of the thiosulfate leaching process using glycine as a

stabilizer.

1. Materials and Reagents:

Gold ore, ground to a desired particle size

Sodium thiosulfate (Na₂S₂O₃)

Copper sulfate pentahydrate (CuSO₄·5H₂O)

Glycine (C₂H₅NO₂)

Sodium hydroxide (NaOH) for pH adjustment
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Potassium permanganate (KMnO₄) as an additional oxidant (optional)[4]

Deionized water

Standard laboratory equipment as listed in Protocol 1

2. Procedure:

Prepare the leaching solution by dissolving sodium thiosulfate, copper sulfate, and glycine in

deionized water.

Place a known mass of the ground gold ore into the reaction vessel.

Add the leaching solution to achieve the desired pulp density (e.g., 15%).[4]

Adjust the initial pH of the slurry to the desired value (e.g., 9.3) using NaOH.[4]

Commence stirring at a constant rate (e.g., 750 RPM).[4]

Maintain the temperature of the slurry (e.g., 60°C).[4]

If using, add potassium permanganate solution periodically (e.g., every 2 hours).[4]

Collect and process slurry samples as described in Protocol 1.

Analyze the gold concentration in the pregnant leach solution to determine recovery.

Data Presentation
The following tables summarize typical experimental parameters and reported gold recoveries

from various studies on sodium thiosulfate leaching.

Table 1: Typical Experimental Parameters for Ammoniacal Thiosulfate Leaching
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Parameter Range Unit Reference

Sodium Thiosulfate

(Na₂S₂O₃)
0.05 - 2 M [2]

Copper Sulfate

(CuSO₄)
0.05 - 0.15 M [2][6][7]

Ammonia (NH₃) 0.1 - 3 M [2]

pH 9 - 11.4 - [3][6]

Temperature 25 - 60 °C [2][4]

Pulp Density 10 - 30 % solids [8]

Stirring Speed 400 - 750 rpm [2][4]

Leaching Time 1 - 40 hours [2][6]

Table 2: Gold Recovery under Various Leaching Conditions

Thiosulf
ate
System

Na₂S₂O₃
(M)

CuSO₄
(mM)

Stabiliz
er (M)

Temp
(°C)

Time (h)
Gold
Recover
y (%)

Referen
ce

Ammonia

cal
0.7 5

20% v/v

NH₃ soln
60 6 58 [4]

Ammonia

cal
1 50 1 M NH₃ Ambient 24 69.6 [7]

Glycine 0.7 5
1.75 M

Glycine
60 6 89.3 [4]

Ammonia

cal (High

Cu Ore)

0.3 150
1.5 M

NH₃
40 32 >90 [6]
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Experimental Workflow
The following diagram illustrates the general workflow for a laboratory-scale gold leaching

experiment using sodium thiosulfate.

Caption: Experimental workflow for sodium thiosulfate leaching of gold.

Chemical Signaling Pathway
This diagram illustrates the key chemical reactions and interactions in the copper-ammonia

catalyzed thiosulfate leaching of gold.
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Caption: Chemical pathway for copper-ammonia catalyzed gold leaching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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